(7Z)-Tricosene
(7Z)-Tricosene
7(Z)-Tricosene is an unsaturated cuticular hydrocarbon that acts as a pheromone in some insects, including Drosophila. While it is present in both sexes of some Drosophila species, it is abundant in males, but not females, of D. melanogaster and D. sechellia. In these species, 7(Z)-tricosene prevents or reduces male courtship behavior and increases female sexual receptivity. It is absent from virgin D. melanogaster females, but is transferred from males to females during mating. In addition, mating induces the synthesis of 7(Z)-tricosene by D. melanogaster females, so that it acts as an anti-aphrodisiac in mated females. 7(Z)-Tricosene is also a minor component of labial gland secretion and cuticle of Bombus spp.
Brand Name:
Vulcanchem
CAS No.:
52078-42-9
VCID:
VC0013431
InChI:
InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16-23H2,1-2H3/b15-13-
SMILES:
CCCCCCCCCCCCCCCC=CCCCCCC
Molecular Formula:
C23H46
Molecular Weight:
322.6 g/mol
(7Z)-Tricosene
CAS No.: 52078-42-9
Pheromone
VCID: VC0013431
Molecular Formula: C23H46
Molecular Weight: 322.6 g/mol
Purity: ＞95%
| CAS No. | 52078-42-9 |
|---|---|
| Product Name | (7Z)-Tricosene |
| Molecular Formula | C23H46 |
| Molecular Weight | 322.6 g/mol |
| IUPAC Name | (Z)-tricos-7-ene |
| Standard InChI | InChI=1S/C23H46/c1-3-5-7-9-11-13-15-17-19-21-23-22-20-18-16-14-12-10-8-6-4-2/h13,15H,3-12,14,16-23H2,1-2H3/b15-13- |
| Standard InChIKey | IRYCVIRCWSSJOW-SQFISAMPSA-N |
| Isomeric SMILES | CCCCCCCCCCCCCCC/C=C\CCCCCC |
| SMILES | CCCCCCCCCCCCCCCC=CCCCCCC |
| Canonical SMILES | CCCCCCCCCCCCCCCC=CCCCCCC |
| Description | 7(Z)-Tricosene is an unsaturated cuticular hydrocarbon that acts as a pheromone in some insects, including Drosophila. While it is present in both sexes of some Drosophila species, it is abundant in males, but not females, of D. melanogaster and D. sechellia. In these species, 7(Z)-tricosene prevents or reduces male courtship behavior and increases female sexual receptivity. It is absent from virgin D. melanogaster females, but is transferred from males to females during mating. In addition, mating induces the synthesis of 7(Z)-tricosene by D. melanogaster females, so that it acts as an anti-aphrodisiac in mated females. 7(Z)-Tricosene is also a minor component of labial gland secretion and cuticle of Bombus spp. |
| Purity | ＞95% |
| Synonyms | tricos-7-ene;7-Tricosene, 52078-42-9, 52078-57-6, Tricosene (7Z), 7-Tricosene, (7Z)-, AGN-PC-0016LT, CTK1G3454, CTK1H2664, AG-F-77074; |
| PubChem Compound | 14367296 |
| Last Modified | Nov 11 2021 |
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